Cas no 90185-28-7 (1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-)

• Product Name: 1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-
• CAS No: 90185-28-7
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• CID: 792067
• PubChem ID: 71429751
• Update Time: 2025-04-19

1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-
• 1,3,5-trimethyl-N-(oxomethylidene)pyrazole-4-sulfonamide
• DTXSID50848419
• 1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl isocyanate
• 90185-28-7

• Inchi： 1S/C7H9N3O3S/c1-5-7(6(2)10(3)9-5)14(12,13)8-4-11/h1-3H3
• InChI Key： JTKXBUMEAJTNRP-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 215.03646233g/mol
• Monoisotopic Mass: 215.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.8Ų